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Compound of Interest

Compound Name: Basolite Z377

Cat. No.: B8822124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basolite Z377, also known as MOF-177, is a metal-organic framework (MOF) composed of

zinc ions and 1,3,5-benzenetribenzoate (BTB) organic linkers. It is renowned for its

exceptionally high surface area and porous nature, making it a material of significant interest

for a variety of applications, including gas storage, separation, and drug delivery. The precise

measurement of gas adsorption isotherms is crucial for characterizing the porous properties of

Basolite Z377 and evaluating its performance in these applications.

This document provides a detailed experimental setup and protocol for measuring gas

adsorption isotherms on Basolite Z377. It is intended to guide researchers, scientists, and

drug development professionals in obtaining accurate and reproducible data.

Data Presentation
The following tables summarize the key physical and gas adsorption properties of Basolite
Z377.

Table 1: Physical Properties of Basolite Z377
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Property Value Reference

BET Surface Area 1721 m²/g [1]

Pore Volume 1.6 cm³/g [2]

Average Pore Diameter 1.18 nm [1]

Chemical Formula C₅₄H₃₀O₁₃Zn₄ -

Appearance White, flaky, rod-like granules [3]

Table 2: Gas Adsorption Data for Basolite Z377

Gas
Temperature
(K)

Pressure
Adsorption
Capacity

Reference

Nitrogen (N₂) 77 P/P₀ = 0.001 32 cm³(STP)/cm³ [3]

77 P/P₀ = 0.01
140

cm³(STP)/cm³
[3]

77 P/P₀ = 0.1
226

cm³(STP)/cm³
[3]

77 P/P₀ = 0.3
237

cm³(STP)/cm³
[3]

Carbon Dioxide

(CO₂)
298 1 atm 1.03 mmol/g [1]

Hydrogen (H₂) 298 10 MPa ~0.62 wt% [4]

77 ~70 bar 7.5 wt% [5]

Methane (CH₄) - -

Higher selectivity

for CO₂

compared to

CH₄.[1]

-

Note on Methane (CH₄) Adsorption: While specific quantitative data for methane adsorption on

Basolite Z377 is not readily available in a tabular format within the reviewed literature, studies
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indicate a higher selectivity of the material for carbon dioxide over methane.[1]

Experimental Protocols
A precise and carefully executed experimental protocol is essential for obtaining high-quality

gas adsorption data. The following protocol outlines the key steps for measuring gas adsorption

isotherms on Basolite Z377 using a volumetric adsorption analyzer.

Materials and Equipment
Adsorbent: Basolite Z377 (MOF-177) powder.

Adsorptive Gases: High-purity nitrogen (N₂), carbon dioxide (CO₂), methane (CH₄), and

hydrogen (H₂).

Equipment:

Volumetric gas adsorption analyzer (e.g., Quantachrome Autosorb, Micromeritics ASAP

series).

Sample tubes with appropriate sealing frits.

Heating mantles or furnace for sample activation.

Vacuum pump capable of reaching high vacuum (e.g., <10⁻⁵ mbar).

Analytical balance (±0.01 mg precision).

Gas regulators and delivery lines.

Experimental Workflow Diagram
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Caption: Experimental workflow for gas adsorption measurement.
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Detailed Methodology
3.1. Sample Preparation

Accurately weigh approximately 20-100 mg of Basolite Z377 powder using an analytical

balance.

Carefully transfer the weighed sample into a clean, dry sample tube. Ensure no powder

adheres to the upper parts of the tube.

Record the exact mass of the sample.

3.2. Sample Activation (Degassing)

Proper activation is critical to remove any guest molecules (e.g., water, solvents) from the

pores of the MOF, which would otherwise interfere with the gas adsorption measurement.

Attach the sample tube to the degassing port of the adsorption analyzer.

Slowly evacuate the sample tube to a high vacuum (<10⁻³ mbar).

Heat the sample to the activation temperature. For Basolite Z377, a temperature of 150 °C

is recommended.[3] Maintain this temperature for a minimum of 8 hours under a dynamic

vacuum to ensure complete removal of any adsorbed species.

After the activation period, turn off the heating and allow the sample to cool down to ambient

temperature while still under vacuum.

Once cooled, backfill the sample tube with an inert gas like helium or nitrogen to prevent

contamination from the atmosphere upon removal from the degassing port.

3.3. Isotherm Measurement

Transfer the sample tube containing the activated Basolite Z377 to the analysis port of the

instrument.

Immerse the sample tube in a cryogenic bath appropriate for the adsorptive gas (e.g., liquid

nitrogen for N₂ adsorption at 77 K).
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Perform a leak test to ensure the integrity of the system.

Measure the free space (void volume) in the sample tube using high-purity helium gas.

Evacuate the sample tube again to remove the helium gas.

Introduce the adsorptive gas into the manifold to a known pressure.

Dose a small, known amount of the adsorptive gas into the sample tube.

Allow the system to equilibrate until the pressure stabilizes, indicating that adsorption has

reached equilibrium.

Record the final equilibrium pressure and the amount of gas adsorbed.

Repeat steps 7-9, incrementally increasing the pressure until the desired final relative

pressure is reached.

For a complete isotherm, a desorption curve can be measured by incrementally decreasing

the pressure and measuring the amount of gas desorbed at each step.

Data Analysis
The collected data of adsorbed gas volume versus relative pressure (P/P₀) constitutes the

adsorption isotherm.

Isotherm Plot: Plot the amount of gas adsorbed (typically in cm³/g STP) on the y-axis against

the relative pressure (P/P₀) on the x-axis.

BET Surface Area: The Brunauer-Emmett-Teller (BET) theory is commonly used to calculate

the specific surface area from the nitrogen adsorption isotherm data, typically in the relative

pressure range of 0.05 to 0.35.

Pore Volume: The total pore volume is typically estimated from the amount of gas adsorbed

at a relative pressure close to unity (e.g., P/P₀ = 0.99).

Pore Size Distribution: Advanced models such as Density Functional Theory (DFT) can be

applied to the isotherm data to determine the pore size distribution.
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Conclusion
The protocol outlined in this document provides a comprehensive guide for the accurate and

reliable measurement of gas adsorption isotherms on Basolite Z377. Adherence to these

procedures will enable researchers to obtain high-quality data crucial for understanding the

porous nature of this important MOF and for advancing its application in various scientific and

industrial fields. The instability of MOF-177 in the presence of moisture should be noted, and

experiments should be conducted under dry conditions or with a pre-drying step for the gas

streams.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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